Cas no 717865-09-3 (3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid)

• Product Name: 3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid
• CAS No: 717865-09-3
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 1070544
• PubChem ID: 2772564
• Update Time: 2025-11-01

3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid
• 3-[(1-ISOPROPYL-1H-BENZIMIDAZOL-2-YL)THIO]PROPANOIC ACID
• CCG-144359
• SR-01000289993
• 3-(1-propan-2-ylbenzimidazol-2-yl)sulfanylpropanoic acid
• 3-((1-Isopropyl-1H-benzo[d]imidazol-2-yl)thio)propanoicacid
• CBKinase1_010500
• 3-((1-Isopropyl-1H-benzo[d]imidazol-2-yl)thio)propanoic acid
• AKOS001853867
• SR-01000289993-1
• 717865-09-3
• HMS1595E14
• CS-0365400
• 3-{[1-(PROPAN-2-YL)-1H-1,3-BENZODIAZOL-2-YL]SULFANYL}PROPANOIC ACID
• BRD-K80512830-001-01-6
• CBKinase1_022900
• 3-[(1-isopropyl-1,3-benzodiazol-2-yl)sulfanyl]propanoic acid

• MDL： MFCD05838258
• Inchi： 1S/C13H16N2O2S/c1-9(2)15-11-6-4-3-5-10(11)14-13(15)18-8-7-12(16)17/h3-6,9H,7-8H2,1-2H3,(H,16,17)
• InChI Key： JUTALSFGQMPUPH-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1=NC2C=CC=CC=2N1C(C)C

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.4Ų

3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid

Introduction to 3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid (CAS No. 717865-09-3)

3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid, identified by its Chemical Abstracts Service (CAS) number 717865-09-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzimidazole core appended with a thioether and propanoic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The benzimidazole scaffold is well-documented for its role in medicinal chemistry, often serving as a key pharmacophore in the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The structural uniqueness of 3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid lies in its combination of a substituted benzimidazole ring with a thioether linkage to a propanoic acid side chain. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which may modulate cellular processes. The presence of the isopropyl group on the benzimidazole ring further influences the electronic and steric properties of the molecule, potentially affecting its binding affinity and selectivity.

In recent years, there has been growing interest in benzimidazole derivatives as scaffolds for drug discovery. The benzimidazole core is known for its ability to form stable hydrogen bonds with biological targets, making it an attractive motif for designing small-molecule inhibitors. Additionally, the thioether functionality introduces a polar region that can enhance solubility and binding interactions. The propanoic acid moiety at the terminal end provides a carboxylic acid group, which can participate in further derivatization or salt formation to improve pharmacokinetic properties.

One of the most compelling aspects of 3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid is its potential as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have been exploring novel synthetic routes to functionalize this compound, aiming to develop derivatives with enhanced biological activity. For instance, modifications at the thioether position or the carboxylic acid group could lead to compounds with improved potency or selectivity against specific targets.

Recent studies have highlighted the importance of benzimidazole derivatives in addressing unmet medical needs. Researchers have reported promising results in preclinical models using benzimidazole-based compounds that exhibit anti-inflammatory, antiviral, and anticancer properties. The structural features of 3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid, particularly the isopropyl-substituted benzimidazole ring, make it a valuable candidate for further investigation in this context. The compound’s ability to interact with biological targets through multiple binding sites suggests that it could be developed into a lead compound for drug discovery programs.

The synthesis of 3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid presents both challenges and opportunities for synthetic chemists. The construction of the benzimidazole ring requires careful control of reaction conditions to ensure high yield and purity. Additionally, introducing the thioether linkage and the propanoic acid side chain necessitates multi-step synthetic strategies that are both efficient and scalable. Advances in synthetic methodologies have made it possible to access complex molecules like this one more readily than ever before, opening up new avenues for research.

In conclusion, 3-[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-propanoic acid (CAS No. 717865-09-3) represents an intriguing compound with potential applications in pharmaceutical research and drug development. Its unique structural features and biological relevance make it a compelling subject for further investigation. As synthetic chemistry continues to evolve, new methods for accessing and functionalizing this compound will likely emerge, paving the way for innovative discoveries in medicinal chemistry.